Cas no 522656-05-9 (3-{2-[(4-bromophenyl)methoxy]phenyl}-2-cyano-N-(2-hydroxy-4-nitrophenyl)prop-2-enamide)

• Product Name: 3-{2-[(4-bromophenyl)methoxy]phenyl}-2-cyano-N-(2-hydroxy-4-nitrophenyl)prop-2-enamide
• CAS No: 522656-05-9
• MF: C₂₃H₁₆BrN₃O₅
• MW: 494.294244766235
• CID: 6111433
• PubChem ID: 6062135
• Update Time: 2025-08-05

3-{2-[(4-bromophenyl)methoxy]phenyl}-2-cyano-N-(2-hydroxy-4-nitrophenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 3-{2-[(4-bromophenyl)methoxy]phenyl}-2-cyano-N-(2-hydroxy-4-nitrophenyl)prop-2-enamide
• EN300-1209979
• (E)-3-[2-[(4-Bromophenyl)methoxy]phenyl]-2-cyano-N-(2-hydroxy-4-nitrophenyl)prop-2-enamide
• Z56848752
• 522656-05-9

• Inchi： 1S/C23H16BrN3O5/c24-18-7-5-15(6-8-18)14-32-22-4-2-1-3-16(22)11-17(13-25)23(29)26-20-10-9-19(27(30)31)12-21(20)28/h1-12,28H,14H2,(H,26,29)/b17-11+
• InChI Key： MLZPZEFWWQTXJU-GZTJUZNOSA-N
• SMILES： BrC1C=CC(=CC=1)COC1=CC=CC=C1/C=C(\C#N)/C(NC1C=CC(=CC=1O)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 493.02733g/mol
• Monoisotopic Mass: 493.02733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 128Ų

Additional information on 3-{2-[(4-bromophenyl)methoxy]phenyl}-2-cyano-N-(2-hydroxy-4-nitrophenyl)prop-2-enamide

Introduction to 3-{2-[(4-bromophenyl)methoxy]phenyl}-2-cyano-N-(2-hydroxy-4-nitrophenyl)prop-2-enamide (CAS No. 522656-05-9)

3-{2-[(4-bromophenyl)methoxy]phenyl}-2-cyano-N-(2-hydroxy-4-nitrophenyl)prop-2-enamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 522656-05-9, represents a convergence of advanced chemical synthesis and biological activity, making it a subject of intense study for potential therapeutic applications.

The molecular structure of this compound is characterized by a complex arrangement of functional groups, including a cyano group, hydroxyl group, nitro group, and methoxy-substituted aromatic rings. The presence of these groups contributes to the compound's unique chemical properties and reactivity, which are essential for its biological function. Specifically, the cyano group and the nitro group are known to influence electronic properties and metabolic pathways, while the hydroxyl group and the aromatic rings with methoxy substituents play crucial roles in interactions with biological targets.

In recent years, there has been a growing interest in developing novel compounds that can modulate biological pathways associated with various diseases. The structure of 3-{2-[(4-bromophenyl)methoxy]phenyl}-2-cyano-N-(2-hydroxy-4-nitrophenyl)prop-2-enamide suggests that it may have the potential to interact with multiple targets, making it a promising candidate for drug discovery. Its dual functionality, derived from the combination of electron-withdrawing and electron-donating groups, could enable it to exhibit both potent and selective activity.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, is essential for constructing the complex molecular framework. These synthetic strategies not only highlight the expertise required in medicinal chemistry but also underscore the importance of innovation in chemical methodology.

One of the most compelling aspects of 3-{2-[(4-bromophenyl)methoxy]phenyl}-2-cyano-N-(2-hydroxy-4-nitrophenyl)prop-2-enamide is its potential application in addressing unmet medical needs. Current research indicates that this compound may possess properties suitable for treating conditions such as inflammation, neurodegeneration, and metabolic disorders. The presence of both hydrophilic and lipophilic regions in its structure suggests that it could effectively traverse biological membranes, enhancing its bioavailability and therapeutic efficacy.

The investigation into the pharmacological properties of this compound has been facilitated by computational modeling and experimental studies. Molecular docking simulations have been used to predict how this molecule might interact with specific proteins involved in disease pathways. These simulations have provided valuable insights into the binding affinity and mode of action, guiding further experimental validation.

In vitro studies have begun to elucidate the biological activity of 3-{2-[(4-bromophenyl)methoxy]phenyl}-2-cyano-N-(2-hydroxy-4-nitrophenyl)prop-2-enamide. Initial results suggest that it exhibits inhibitory effects on certain enzymes and receptors relevant to its intended therapeutic applications. For instance, its interaction with enzymes like cyclooxygenase (COX) or lipoxygenase (LOX) has been observed in preliminary assays, indicating potential anti-inflammatory properties.

The compound's structural features also make it an attractive scaffold for further derivatization. By modifying specific functional groups or introducing new ones, researchers can explore analogs with enhanced potency or selectivity. This flexibility underscores the importance of 3-{2-[(4-bromophenyl)methoxy]phenyl}-2-cyano-N-(2-hydroxy-4-nitrophenyl)prop-2-enamide as a platform for drug development.

Evaluation of pharmacokinetic parameters is another critical aspect being explored for this compound. Understanding how it is absorbed, distributed, metabolized, and excreted (ADME) will provide essential data for optimizing its formulation and dosing regimens. Advanced techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy are being employed to characterize its metabolic pathways.

The potential therapeutic applications extend beyond single-target inhibition. The multifunctionality inherent in its structure suggests that it might modulate multiple pathways simultaneously, offering a more comprehensive approach to treating complex diseases. This concept aligns with the growing trend toward polypharmacology—a strategy aimed at addressing disease complexity through multifaceted drug action.

The development process for this compound exemplifies the collaborative efforts required across disciplines such as chemistry, biology, pharmacology, and computer science. By integrating computational modeling with experimental validation, researchers can accelerate the discovery pipeline while minimizing costs associated with traditional trial-and-error methods.

As research progresses on 3-{2-[(4-bromophenyl)methoxy]phenyl}-2-cyano-N-(2-hydroxy-4-nitrophenyl)prop-2-enamide (CAS No. 522656-05-9), new insights will continue to emerge regarding its mechanism of action and therapeutic potential. The compound's unique combination of structural features positions it as a valuable asset in the quest for novel treatments targeting various human diseases.